BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Ethyl 3,4-
dimethoxyphenylacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 3,4-dimethoxyphenylacetate

Cat. No.: B102177

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3,4-dimethoxyphenylacetate, also known as ethyl homoveratrate, is an organic
chemical compound that serves primarily as an intermediate in synthetic chemistry. Its
molecular structure, featuring a substituted benzene ring, makes it a valuable precursor for the
synthesis of more complex molecules, including some pharmaceuticals. This document
provides a comprehensive overview of its chemical properties, synthesis, and analytical data.

Chemical and Physical Properties

Ethyl 3,4-dimethoxyphenylacetate is a derivative of benzeneacetic acid. The quantitative
properties of this compound are summarized below.

Property Value Source(s)
Molecular Formula C12H1604 [1][2]
Molecular Weight 224.25 g/mol [1]

CAS Registry Number 18066-68-7 [1112]
IUPAC Name ethyl 2-(3.4- [1]

dimethoxyphenyl)acetate
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Synonyms:

Benzeneacetic acid, 3,4-dimethoxy-, ethyl ester[2]

Acetic acid, (3,4-dimethoxyphenyl)-, ethyl ester[2]

Ethyl dimethoxyphenylacetate[2]

Homoveratric acid, ethyl ester[2]

Synthesis Protocol

The most common method for the synthesis of Ethyl 3,4-dimethoxyphenylacetate is the
Fischer esterification of 3,4-dimethoxyphenylacetic acid with ethanol in the presence of an acid
catalyst. A modern adaptation of this method utilizes microwave irradiation to accelerate the
reaction.

Microwave-Assisted Fischer Esterification

This protocol is adapted from a general procedure for the synthesis of Ethyl 3,4-
dimethoxyphenylacetate[3].

Materials:

¢ 3,4-dimethoxyphenylacetic acid

e Ethanol

e Dichloromethane

o Saturated sodium carbonate solution

e Anhydrous sodium sulfate

e Microwave reactor (e.g., Anton Paar Monowave 300)

o Reaction glass tube with screw cap and magnetic stirrer

Procedure:
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In a suitable reaction glass tube equipped with a magnetic stirrer, mix 3,4-
dimethoxyphenylacetic acid (0.6 mol) and ethanol (1.5-2 mol) until a wet mixture is
formed]3].

Place the sealed reaction mixture into the microwave reactor.

Irradiate the mixture at 80°C for 8 minutes or at 120°C for 20 minutes[3].

After the reaction is complete, allow the mixture to cool to room temperature.

Dilute the cooled mixture with dichloromethane (41 mL) and filter by gravity[3].

Wash the filtrate with additional dichloromethane.

Transfer the organic filtrate to a separatory funnel and wash sequentially with a saturated
sodium carbonate solution and then with water[3].

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter the dried solution and concentrate it under reduced pressure to yield the final product,
Ethyl 3,4-dimethoxyphenylacetate[3].
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Caption: Synthesis workflow for Ethyl 3,4-dimethoxyphenylacetate.
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Analytical Data
Mass Spectrometry

The electron ionization mass spectrum of Ethyl 3,4-dimethoxyphenylacetate is characterized
by its molecular ion peak and several key fragments.

m/z (Mass-to-Charge

. Interpretation Source(s)
Ratio)
224 Molecular lon [M]* [1]
151 Dominant fragment ion [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While detailed spectral data requires direct access to spectral databases, typical chemical
shifts for the protons (*H NMR) and carbons (33C NMR) in structures similar to Ethyl 3,4-
dimethoxyphenylacetate are well-established. Data for this specific compound is available in
databases such as SpectraBase[1].

Applications in Synthesis

While there is limited documented evidence of direct, large-scale biological or pharmacological
activity of Ethyl 3,4-dimethoxyphenylacetate itself, its structural motifs are present in various
bioactive molecules. Its primary role is as a chemical intermediate. For instance, related
compounds like 3,4-dimethoxyphenylacetone and 3,4-dimethoxybenzyl cyanide are known
precursors in the synthesis of pharmaceuticals such as METHYLDOPA (an antihypertensive
agent) and Verapamil (a calcium channel blocker)[4][5]. This suggests that Ethyl 3,4-
dimethoxyphenylacetate is a valuable building block for creating more complex molecular
architectures in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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